Cas no 3058-01-3 (3-Methyladipic acid)

3-Methyladipic acid structure
3-Methyladipic acid structure
Product name:3-Methyladipic acid
CAS No:3058-01-3
MF:C7H12O4
MW:160.16778
MDL:MFCD00002804
CID:43750
PubChem ID:12292

3-Methyladipic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Methyladipic acid
    • 3-Methylhexanedioic acid
    • 3-methylhexane-1,6-dioic acid
    • 3-methylhexanedioate
    • 3-methyl-hexanedioic acid
    • 3R-methyladipic acid
    • SY049068
    • Z104477714
    • 3-METHYLHEXANEDIOICACID
    • GEO-01740
    • HY-113277
    • EINECS 210-816-0
    • D91380
    • 81177-02-8
    • PD101961
    • s6169
    • NSC22069
    • CS-0059490
    • W-200050
    • M0719
    • Q27136984
    • EINECS 221-293-3
    • EN300-20312
    • LMFA01170095
    • 61898-58-6
    • FT-0616118
    • Hexanedioic acid,3-methyl-
    • AMY2449
    • AKOS017343089
    • MFCD00002804
    • FT-0772720
    • CHEBI:68503
    • SCHEMBL20804
    • 3058-01-3
    • 3-methyl-adipic acid
    • NSC-22069
    • beta-Methyl-adipic acid
    • AKOS000119442
    • InChI=1/C7H12O4/c1-5(4-7(10)11)2-3-6(8)9/h5H,2-4H2,1H3,(H,8,9)(H,10,11
    • NSC 22069
    • NS00014727
    • (+)-3-Methyladipic acid
    • 3-Methyladipic acid, 99%
    • SB46018
    • DTXSID40863090
    • Hexanedioic acid, 3-methyl-
    • 3-methyl adipic acid
    • (+)-3-METHYLHEXANEDIOICACID
    • 623-82-5
    • DB-086691
    • MDL: MFCD00002804
    • Inchi: InChI=1S/C7H12O4/c1-5(4-7(10)11)2-3-6(8)9/h5H,2-4H2,1H3,(H,8,9)(H,10,11)
    • InChI Key: SYEOWUNSTUDKGM-UHFFFAOYSA-N
    • SMILES: O=C(O)CC(C)CCC(O)=O

Computed Properties

  • Exact Mass: 160.07400
  • Monoisotopic Mass: 160.073559
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 74.6

Experimental Properties

  • Color/Form: Not available
  • Density: 1.197
  • Melting Point: 100-102 °C (lit.)
  • Boiling Point: 205°C/8mmHg(lit.)
  • Flash Point: 171 ºC
  • Refractive Index: 1.4336 (estimate)
  • PSA: 74.60000
  • LogP: 0.96200
  • Solubility: Not available
  • Vapor Pressure: 0.0±1.6 mmHg at 25°C

3-Methyladipic acid Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H315-H319
  • Warning Statement: P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S24/25
  • Hazardous Material Identification: Xi
  • Safety Term:S24/25
  • Risk Phrases:R36/37/38
  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

3-Methyladipic acid Customs Data

  • HS CODE:2917190090
  • Customs Data:

    China Customs Code:

    2917190090

    Overview:

    2917190090 Other acyclic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

    Summary:

    2917190090 acyclic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3-Methyladipic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-20312-0.25g
3-methylhexanedioic acid
3058-01-3 95%
0.25g
$19.0 2023-09-16
Enamine
EN300-20312-1.0g
3-methylhexanedioic acid
3058-01-3 95%
1g
$19.0 2023-05-03
Enamine
EN300-20312-5.0g
3-methylhexanedioic acid
3058-01-3 95%
5g
$40.0 2023-05-03
TRC
M193445-2.5g
3-Methyladipic acid
3058-01-3
2.5g
$ 55.00 2022-06-04
abcr
AB131812-25 g
3-Methyladipic acid, 95%; .
3058-01-3 95%
25 g
€91.40 2023-07-20
Enamine
EN300-20312-2.5g
3-methylhexanedioic acid
3058-01-3 95%
2.5g
$24.0 2023-09-16
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajce47334-1g
3-Methyladipic acid
3058-01-3 98%
1g
¥490.00 2023-09-08
TRC
M193445-1g
3-Methyladipic acid
3058-01-3
1g
$ 45.00 2022-06-04
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T5253-1 g
3-Methyladipic acid
3058-01-3 98.00%
1g
¥530.00 2022-03-01
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M95761-5g
3-Methyladipic acid
3058-01-3 98%
5g
¥272.0 2022-04-27

Recommend Articles

Recommended suppliers
Shanghai Xinsi New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Xinsi New Materials Co., Ltd
Minglong (Xianning) Medicine Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Minglong (Xianning) Medicine Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Taian Jiayue Biochemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Taian Jiayue Biochemical Co., Ltd